![molecular formula C25H23NO4 B1611570 (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid CAS No. 203854-62-0](/img/structure/B1611570.png)
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid
Overview
Description
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid, also known as FMOC-Phe-OH, is an important reagent used in organic synthesis and solid-phase peptide synthesis. It is used in the preparation of peptides and proteins, and is also used in the synthesis of peptide-based drugs. FMOC-Phe-OH is a versatile, cost-effective, and easily accessible reagent that is widely used in the laboratory.
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “Fmoc-(S)-3-amino-2-benzylpropanoic acid”, focusing on six unique applications:
Tissue Engineering
The compound has been suggested as a tunable and versatile scaffold for tissue engineering due to its capability to support cell adhesion and its remarkable mechanical rigidity when used in hydrogels .
Biocompatible Hydrogels
It has been investigated as a building block for the formulation of biocompatible hydrogels suitable for different biomedical applications, such as wound healing or as a matrix for cell growth .
Supramolecular Gels
Fmoc-amino acids, including derivatives of our compound of interest, are used to create supramolecular gels through co-assembly phenomenon. These gels have potential applications in drug delivery and regenerative medicine .
Mechanism of Action
Target of Action
The primary target of Fmoc-(S)-3-amino-2-benzylpropanoic acid is the amine group of amino acids . The compound is frequently used as a protecting group for amines in organic synthesis .
Mode of Action
Fmoc-(S)-3-amino-2-benzylpropanoic acid interacts with its targets through a process known as Fmoc protection . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . The Fmoc group is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .
Biochemical Pathways
The compound affects the peptide synthesis pathway . The use of Fmoc as a temporary protecting group for amine at the N-terminus in Solid Phase Peptide Synthesis (SPPS) is very widespread .
Result of Action
The result of the action of Fmoc-(S)-3-amino-2-benzylpropanoic acid is the protection of the amine group during peptide synthesis . This allows for the selective addition of amino acids in the desired sequence during peptide synthesis . After the peptide synthesis is complete, the Fmoc group can be removed, revealing the original amine group .
Action Environment
The action of Fmoc-(S)-3-amino-2-benzylpropanoic acid is influenced by the chemical environment in which it is used. The compound is stable under a wide range of conditions, but it is particularly sensitive to bases, which can remove the Fmoc group . Therefore, the pH of the solution, the presence of other reactive groups, and the temperature can all influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
(2S)-2-benzyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23NO4/c27-24(28)18(14-17-8-2-1-3-9-17)15-26-25(29)30-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23H,14-16H2,(H,26,29)(H,27,28)/t18-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZMKXKRMTSBQFS-SFHVURJKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](CNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80514195 | |
Record name | (2S)-2-Benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80514195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-benzylpropanoic acid | |
CAS RN |
203854-62-0 | |
Record name | (2S)-2-Benzyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80514195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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